Copper;6,15,24,33-tetratert-butyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetracontane

Potential in Catalysis:

This specific molecule, Copper;6,15,24,33-tetratert-butyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetracontane (often abbreviated as CuTACN) is being explored for its potential applications in catalysis. Studies have shown that CuTACN can act as a catalyst for various organic reactions, including:

• Click reactions:
• C-C bond formation reactions:
• Hydrogenation reactions:

Copper;6,15,24,33-tetratert-butyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetracontane is a complex organic compound characterized by its unique molecular structure that incorporates multiple tert-butyl groups and a hexaza framework. This compound belongs to a class of copper coordination complexes which are known for their diverse applications in catalysis and materials science due to their stability and electronic properties.

The compound features a tetracontane backbone which is a long-chain hydrocarbon structure with 40 carbon atoms. The presence of multiple tert-butyl groups enhances its steric bulk and solubility in organic solvents. The hexaza component indicates the presence of six nitrogen atoms integrated into the cyclic structure, contributing to the compound's coordination chemistry with copper ions.

• Oxidative Reactions: The copper center can facilitate oxidation reactions using oxidants such as tert-butyl hydroperoxide (TBHP), leading to the formation of various organic products including esters and ketones through C-C bond cleavage .
• Coordination Chemistry: The nitrogen atoms in the hexaza framework can coordinate with metal ions other than copper, potentially altering the reactivity and stability of the complex.
• Redox Reactions: The compound may undergo redox reactions where copper can switch between oxidation states (Cu(I) and Cu(II)), influencing its catalytic properties in organic transformations.

The synthesis of Copper;6,15,24,33-tetratert-butyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetracontane typically involves multi-step synthetic strategies:

• Formation of the Hexaza Framework: This can be achieved through cyclization reactions involving suitable precursors containing nitrogen functionalities.
• Metal Coordination: Copper salts are introduced to form the final complex through ligand exchange or direct coordination with the nitrogen atoms in the hexaza structure.
• Purification Techniques: The final product is purified using methods such as column chromatography or recrystallization to ensure high purity for further applications.

Copper;6,15,24,33-tetratert-butyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetracontane has several potential applications:

• Catalysis: Utilized as a catalyst in organic synthesis reactions due to its ability to facilitate oxidation and reduction processes.
• Material Science: Its unique structural properties make it suitable for use in advanced materials such as sensors or electronic devices.
• Pharmaceutical Development: Investigated for potential therapeutic applications based on its biological activity.

Interaction studies involving Copper;6,15,24,33-tetratert-butyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.11219 12128 04 9 013 18 022 27 031 36] tetracontane typically focus on:

• Metal-Ligand Interactions: Understanding how the copper ion interacts with the nitrogen ligands within the hexaza framework.
• Reactivity Profiles: Studying how this compound reacts with various substrates under different conditions to assess its catalytic efficiency.
• Biological Interactions: Examining how it interacts with biological molecules which may provide insights into its potential therapeutic uses.

Several compounds share structural characteristics with Copper;6 ,15 ,24 ,33-tetratert-butyl-2 ,11 ,20 ,29 ,37 ,39 -hexaza -38 ,40 -diazanidanonacyclo[28 .6 .1 .13 ,10 .112 ,19 .121 ,28 .04 ,9 .013 ,18 .022 ,27 .031 ,36]tetracontane:

These compounds differ primarily in their structural frameworks and coordination environments but share similar applications in catalysis and materials science.

This detailed overview highlights the significance of Copper;6 ,15 ,24 ,33-tetratert-butyl-2 ,11 ,20 ,29 ,37 ,39 -hexaza -38 ,40 -diazanidanonacyclo[28 .6 .1 .13 ,10 .112 ,19 .121 ,28 .04 ,9 .013 ,18 .022 ,27 .031 ,36]tetracontane within chemical research and its potential implications across various scientific fields.